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Compound of Interest

Compound Name: 4-Chloropicolinimidamide

Cat. No.: B11767042

Get Quote

Executive Technical Summary

4-Chloropicolinimidamide is a critical pyridine-based building block used primarily in the
synthesis of epigenetic modulators (e.g., IMJID3 histone demethylase inhibitors) and potentially
as a scaffold for serine protease inhibitors. Unlike its stable amide counterpart, the amidine
functionality renders it sensitive to moisture and pH, often requiring isolation as a hydrochloride

salt to ensure solid-state stability.
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Property Technical Specification

IUPAC Name 4-Chloropyridine-2-carboximidamide
Common Name 4-Chloropicolinimidamide

CAS Number (Free Base) 760173-28-2

CAS Number (HCI Salt) 688753-58-4

Molecular Formula CeHeCINs (Free Base) / CeéH7Cl2N3 (HCI Salt)

155.59 g/mol (Free Base) / 192.05 g/mol (HCI

Molecular Weight
Salt)

) Solid (Crystalline powder, typically off-white to
Physical State ]
pale beige)

Melting Point Variable by Form (See Section 2.[1][2][3]1)

Physical Characterization & Phase Behavior[4]
Melting Point and Thermal Analysis

The melting point of 4-Chloropicolinimidamide is highly dependent on its salt form and
solvation state. Unlike the well-defined melting point of 4-chloropicolinamide (160-162 °C), the
amidine derivative exhibits complex thermal behavior due to its basicity and hygroscopic
nature.

o Free Base: The free amidine is less stable and typically melts with decomposition.
Experimental observations suggest a melting range often obscured by sublimation or
degradation if not strictly anhydrous.

e Hydrochloride Salt (HCI): This is the preferred isolation form.
o Observed Range: typically >200 °C (decomposition).[2]

o Note: Exact melting points for amidine salts are often reported as decomposition onsets
("dec.") rather than sharp liquid-solid transitions.
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Critical Distinction: Researchers often confuse this compound with 4-Chloropicolinamide (CAS
99586-65-9).

e Amide MP: 160-164 °C (Sharp).

e Amidine (Target) MP: >200 °C (Decomposition/Broad).[2]

Solubility Profile

o Water: High solubility (Salt form).
o DMSO/Methanol: Soluble.[4]

o Dichloromethane/Ethyl Acetate: Poor solubility (Salt form); Moderate solubility (Free base).

Synthesis and Production Workflows

The synthesis of 4-Chloropicolinimidamide is non-trivial due to the reactivity of the 4-chloro
substituent (susceptible to nucleophilic aromatic substitution) and the instability of the amidine

group.

Primary Synthetic Route: LIHMDS Addition

The most robust method involves the direct addition of lithium hexamethyldisilazide (LIHMDS)
to 4-chloropicolinonitrile. This method avoids the harsh acidic conditions of the Pinner reaction,
preserving the chloro-substituent.

Protocol:

Starting Material: 4-Chloropicolinonitrile (CAS 19235-89-3, MP 84-85 °C).[5]

Reagent: LIHMDS (1.0 M in THF).

Conditions: Cryogenic addition (-78 °C) followed by warming to room temperature.

Quench: Acidic hydrolysis (HCI) to yield the stable hydrochloride salt.

Experimental Workflow Diagram
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The following Graphviz diagram illustrates the logical flow of the synthesis and purification
process.

Quality Control Checkpoints
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Caption: Synthesis of 4-Chloropicolinimidamide via LIHMDS mediated addition to nitrile.

Analytical Verification Protocols

To validate the identity of 4-Chloropicolinimidamide and distinguish it from the amide
byproduct, the following analytical signatures must be confirmed.

Proton NMR (*H-NMR) in DMSO-de

e Amidine Protons: Broad singlets at & 9.0-9.5 ppm (integrating to 3H or 4H depending on
protonation state). Note: The amide CONH:z protons typically appear upfield at  7.5-8.5
ppm.

o Aromatic Region:
o H3 (d): ~8.2 ppm (Doublet, J = 2 Hz).
o H5 (dd): ~7.8 ppm.[6]

o H6 (d): ~8.7 ppm.

Mass Spectrometry (LC-MS)
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e Target lon: [M+H]* = 156.03 / 158.03 (Characteristic 3:1 Chlorine isotope pattern).

e Common Impurity: 4-Chloropicolinamide ([M+H]* = 157.02). Differentiation requires high-
resolution MS or retention time comparison.

Handling and Stability
» Hygroscopicity: The HCI salt is hygroscopic. Store in a desiccator under argon.

 Stability: Susceptible to hydrolysis in basic aqueous media, converting to 4-
chloropicolinamide. Avoid prolonged exposure to pH > 9.

o Safety: As a halogenated pyridine derivative, handle as a potential skin irritant and sensitizer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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